Cas no 1780482-50-9 (1-{2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethyl}piperazine)

• Product Name: 1-{2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethyl}piperazine
• CAS No: 1780482-50-9
• MF: C₁₁H₁₇F₃N₄
• MW: 262.274692296982
• CID: 6206199
• PubChem ID: 84710766
• Update Time: 2025-10-30

1-{2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethyl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-{2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethyl}piperazine
• 1780482-50-9
• EN300-1955896
• 1-{2-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]ethyl}piperazine

• Inchi： 1S/C11H17F3N4/c1-17-9(8-10(16-17)11(12,13)14)2-5-18-6-3-15-4-7-18/h8,15H,2-7H2,1H3
• InChI Key： LROHQXRYJFXYKD-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CCN2CCNCC2)N(C)N=1)(F)F

Computed Properties

• Exact Mass: 262.14053105g/mol
• Monoisotopic Mass: 262.14053105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-{2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethyl}piperazine

Introduction to 1-{2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethyl}piperazine (CAS No. 1780482-50-9)

1-{2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethyl}piperazine, identified by its CAS number 1780482-50-9, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of piperazine derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a pyrazole moiety and a trifluoromethyl group, contribute to its unique chemical properties and biological interactions.

The pyrazole ring is a heterocyclic aromatic compound that has been extensively studied for its pharmacological effects. Pyrazole derivatives are known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of a methyl group at the 1-position and a trifluoromethyl group at the 3-position of the pyrazole ring further enhances its pharmacological potential by influencing its metabolic stability and binding affinity to biological targets.

The piperazine moiety in the molecular structure of 1-{2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethyl}piperazine adds another layer of complexity and functionality. Piperazine derivatives are widely recognized for their role as intermediates in the synthesis of various pharmaceuticals. They are particularly noted for their ability to modulate neurotransmitter systems, making them valuable in the development of drugs for neurological disorders such as depression, anxiety, and attention deficit hyperactivity disorder (ADHD).

In recent years, there has been growing interest in the development of novel piperazine-based compounds with enhanced efficacy and reduced side effects. The specific arrangement of atoms in 1-{2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethyl}piperazine makes it a promising candidate for further investigation in this area. The combination of the pyrazole and piperazine moieties provides multiple sites for interaction with biological targets, which could lead to the development of new therapeutic agents.

The presence of a trifluoromethyl group in the molecule is particularly noteworthy. This functional group is known to increase the metabolic stability of organic compounds and enhance their binding affinity to enzymes and receptors. In the context of pharmaceutical development, trifluoromethyl-substituted compounds often exhibit improved pharmacokinetic properties, including longer half-lives and better bioavailability. These characteristics make 1-{2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethyl}piperazine an attractive candidate for further exploration in drug discovery.

Recent studies have highlighted the potential of pyrazole derivatives in various therapeutic applications. For instance, research has demonstrated that certain pyrazole-based compounds can inhibit the activity of kinases, which are enzymes involved in cell signaling pathways. Dysregulation of these pathways is associated with several diseases, including cancer and inflammatory disorders. The structural features of 1-{2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethyl}piperazine suggest that it may have similar inhibitory effects on kinases, making it a potential lead compound for the development of kinase inhibitors.

In addition to their kinase inhibitory activity, pyrazole derivatives have also been shown to exhibit anti-inflammatory properties. Chronic inflammation is a key factor in many diseases, including cardiovascular disease, diabetes, and autoimmune disorders. By modulating inflammatory pathways, pyrazole-based compounds may offer therapeutic benefits in these conditions. The unique structure of 1-{2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethyl}piperazine positions it as a promising candidate for further investigation in this area.

The synthesis and characterization of 1-{2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethyl}piperazine have been subjects of considerable interest in synthetic chemistry. The development of efficient synthetic routes allows for the production of this compound in sufficient quantities for preclinical studies. Advances in synthetic methodologies have enabled chemists to modify various functional groups within the molecule, leading to libraries of derivatives with tailored biological activities.

The pharmacological evaluation of 1-{2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethyl}piperazine has revealed several interesting findings. In vitro studies have shown that this compound interacts with various biological targets, including receptors and enzymes relevant to neurological disorders. These interactions suggest that it may have therapeutic potential in conditions such as depression and anxiety. Further preclinical studies are needed to confirm these findings and assess its safety and efficacy.

The potential applications of 1-{2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yethyl}piperazine extend beyond neurological disorders. Its structural features make it a versatile scaffold for drug discovery efforts targeting other diseases as well. For example, ongoing research is exploring its potential as an antiviral agent due to its ability to interfere with viral replication mechanisms.

In conclusion, 1-{2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yethyl}piperazine (CAS No. 1780482) is a compound with significant pharmacological potential. Its unique structural features, including the presence of a pyrazole ring and a trifluoromethyl group, contribute to its diverse biological activities. Recent studies have highlighted its potential as an inhibitor of kinases and an anti-inflammatory agent, making it a promising candidate for further exploration in drug discovery efforts aimed at treating various diseases.